Cas no 14065-22-6 (Benzene, 1-methoxy-2-(phenylthio)-)

Benzene, 1-methoxy-2-(phenylthio)- structure
14065-22-6 structure
Product Name:Benzene, 1-methoxy-2-(phenylthio)-
CAS No:14065-22-6
MF:C13H12OS
MW:216.298782348633
MDL:MFCD22483334
CID:1295365
PubChem ID:641447
Update Time:2025-09-23

Benzene, 1-methoxy-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2-(phenylthio)-
    • PLMKPWXDMAOTPF-UHFFFAOYSA-N
    • 1-methoxy-2-(phenylthio)benzene
    • SCHEMBL3289071
    • HS-4633
    • 14065-22-6
    • 1-METHOXY-2-(PHENYLSULFANYL)BENZENE
    • 2-methoxyphenyl phenyl sulfide
    • DTXSID30348902
    • InChI=1/C13H12OS/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10H,1H
    • MDL: MFCD22483334
    • Inchi: 1S/C13H12OS/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10H,1H3
    • InChI Key: PLMKPWXDMAOTPF-UHFFFAOYSA-N
    • SMILES: COC1C(SC2C=CC=CC=2)=CC=CC=1

Computed Properties

  • Exact Mass: 216.06096
  • Monoisotopic Mass: 216.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1-methoxy-2-(phenylthio)- Pricemore >>

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